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Compound of Interest

Compound Name: 2C-C

Cat. No.: B604986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of 2C-C (2,5-

Dimethoxy-4-chlorophenethylamine), a potent psychoactive research chemical. Adherence to

these protocols is essential to ensure the safety of all laboratory personnel and the integrity of

the research being conducted. This substance should be treated as hazardous, and all

exposure should be avoided.

Chemical and Physical Properties
Property Value Source

Formal Name
2,5-Dimethoxy-4-

chlorophenethylamine
[1]

CAS Number 88441-15-0 [1]

Molecular Formula C10H14ClNO2 [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility

DMF: 3 mg/ml, DMSO: 5

mg/ml, Ethanol: 0.5 mg/ml,

PBS (pH 7.2): 5 mg/ml

[1]

Stability ≥ 5 years at -20°C [1]
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Hazard Identification and Toxicology
2C-C is a psychoactive phenethylamine and a known hallucinogen[1]. Due to its structural

similarity to other potent psychoactive compounds, it should be handled with extreme caution.

The toxicological properties of 2C-C have not been fully investigated; however, related

phenethylamines are known to have stimulant and hallucinogenic effects[2]. A fatality has been

reported in connection with the closely related compound 2,5-dimethoxy-4-chloroamphetamine

(DOC), highlighting the potential for severe adverse health effects.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. High concentrations could lead to systemic

effects.

Skin Contact: May cause skin irritation. Absorption through the skin may lead to systemic

toxicity.

Eye Contact: May cause serious eye irritation.

Ingestion: Harmful if swallowed. May cause severe gastrointestinal irritation and systemic

toxicity.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling 2C-C. The following equipment

must be worn at all times in the laboratory where this compound is handled:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Double gloving is

recommended for all handling procedures.

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles are

mandatory. A face shield should be worn when there is a risk of splashes.

Respiratory Protection: A properly fitted NIOSH-approved respirator is required when

handling the powdered form of the compound or when there is a potential for aerosolization.

Use in a well-ventilated area, preferably within a chemical fume hood, is essential.
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Skin and Body Protection: A lab coat must be worn at all times. For procedures with a higher

risk of contamination, disposable coveralls are recommended.

Experimental Protocols: Safe Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE before opening the package in a designated containment area, such

as a chemical fume hood.

Verify the contents against the shipping documents.

Store 2C-C in a securely sealed, clearly labeled container in a locked, ventilated, and

access-controlled area at -20°C for long-term stability[1].

Weighing and Solution Preparation:

All weighing of powdered 2C-C must be performed in a chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.

Use dedicated, clearly labeled spatulas and weighing boats.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all containers are securely capped after use.

General Handling:

Work in a well-ventilated area, preferably a certified chemical fume hood.

Avoid all direct contact with the compound.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.
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Remove contaminated PPE and clothing immediately and decontaminate or dispose of it as

hazardous waste.

Emergency Procedures
Spill Response:

In the event of a chemical spill, follow the established laboratory emergency protocol. The

general procedure is outlined in the diagram below.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Alert others in the area

Evacuate the immediate area
if necessary

Assess the spill
(size, location, substance)

Don appropriate PPE

Contain the spill with
absorbent material

Neutralize if applicable
and safe to do so

Clean the area with appropriate
solvent and decontaminating solution

Collect all contaminated materials
in a labeled hazardous waste container

Dispose of waste through
EH&S or licensed contractor

Report the incident to the
Laboratory Supervisor and EH&S

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing 2C-C, including unused material, contaminated lab supplies, and cleaning

materials, must be treated as hazardous waste.

Segregation: Keep 2C-C waste separate from other chemical waste streams to avoid

incompatible reactions.

Containment: Collect all solid and liquid waste in clearly labeled, sealed, and chemical-

resistant containers.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "2,5-Dimethoxy-4-chlorophenethylamine," and the specific hazards (e.g., Toxic,

Harmful if Swallowed).

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EH&S) department or a licensed hazardous waste

disposal contractor. Follow all local, state, and federal regulations for hazardous waste

disposal. Do not dispose of 2C-C down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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